Cas no 2567496-47-1 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylcyclopropane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylcyclopropane-1-carboxylic acid
• CAS No: 2567496-47-1
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5657616
• PubChem ID: 165885212
• Update Time: 2025-06-15

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]cyclopropane-1-carboxylic acid
• 2567496-47-1
• EN300-27707845
• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylcyclopropane-1-carboxylic acid

• Inchi： 1S/C22H21NO4/c24-21(25)18-9-16(18)17-10-20(17)23-22(26)27-11-19-14-7-3-1-5-12(14)13-6-2-4-8-15(13)19/h1-8,16-20H,9-11H2,(H,23,26)(H,24,25)
• InChI Key： JLLSDVNIMAXDBI-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1CC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylcyclopropane-1-carboxylic acid (CAS: 2567496-47-1)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylcyclopropane-1-carboxylic acid (CAS: 2567496-47-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane structure and fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in peptide synthesis, drug delivery, and as a building block for novel therapeutics. Recent studies have focused on its synthetic pathways, stability under various conditions, and biological activity.

One of the key areas of research involves the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved method for the synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylcyclopropane-1-carboxylic acid, achieving higher yields and purity compared to traditional approaches. The researchers utilized a combination of solid-phase peptide synthesis (SPPS) and microwave-assisted reactions, which significantly reduced the reaction time and improved the overall efficiency of the process.

In addition to its synthetic utility, the biological activity of this compound has been a focal point of recent investigations. Preliminary in vitro studies have shown that 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylcyclopropane-1-carboxylic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding suggests potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another notable development is the use of this compound in drug delivery systems. Researchers have explored its incorporation into polymeric nanoparticles designed for targeted drug delivery. The Fmoc group in the molecule provides a handle for further functionalization, enabling the attachment of targeting ligands or therapeutic payloads. A recent study in Advanced Drug Delivery Reviews (2024) highlighted the successful use of this compound in the development of pH-responsive nanoparticles, which demonstrated enhanced drug release profiles under acidic conditions, mimicking the tumor microenvironment.

Despite these promising advancements, challenges remain in the widespread application of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylcyclopropane-1-carboxylic acid. Issues such as scalability of synthesis, stability in biological systems, and potential toxicity need to be addressed. Ongoing research is focused on addressing these limitations through structural modifications and the development of novel formulations.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylcyclopropane-1-carboxylic acid (CAS: 2567496-47-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and as a potential therapeutic agent underscore its importance in the field. Future studies will likely focus on optimizing its properties and expanding its utility in various biomedical applications.